Cas no 1784800-55-0 (Tert-butyl 3-(2-amino-1,1-difluoroethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-amino-1,1-difluoroethyl)piperidine-1-carboxylate
• CAS No: 1784800-55-0
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 5920129
• PubChem ID: 105515122
• Update Time: 2025-10-06

Tert-butyl 3-(2-amino-1,1-difluoroethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1784800-55-0
• tert-butyl 3-(2-amino-1,1-difluoroethyl)piperidine-1-carboxylate
• EN300-1883064
• Tert-butyl 3-(2-amino-1,1-difluoroethyl)piperidine-1-carboxylate

• Inchi： 1S/C12H22F2N2O2/c1-11(2,3)18-10(17)16-6-4-5-9(7-16)12(13,14)8-15/h9H,4-8,15H2,1-3H3
• InChI Key： FQSZLNAYAFCZDJ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1CN(C(=O)OC(C)(C)C)CCC1)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 3-(2-amino-1,1-difluoroethyl)piperidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 3-(2-amino-1,1-difluoroethyl)piperidine-1-carboxylate (CAS: 1784800-55-0) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3-(2-amino-1,1-difluoroethyl)piperidine-1-carboxylate (CAS: 1784800-55-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of small-molecule therapeutics targeting protein-protein interactions (PPIs) and enzyme inhibition. This briefing synthesizes the latest research findings on its applications, synthetic methodologies, and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a versatile building block for fluorinated piperidine derivatives, which are increasingly valued for their enhanced metabolic stability and membrane permeability. Researchers optimized a stereoselective synthesis route (yield: 78%, purity >99%) using reductive amination of the corresponding ketone precursor, followed by Boc protection. The difluoroethylamine moiety was noted to confer unique conformational rigidity, critical for binding to allosteric sites of kinases like PI3Kδ.

In drug discovery pipelines, this compound (1784800-55-0) has been incorporated into PROTAC (Proteolysis Targeting Chimera) designs, as reported in ACS Chemical Biology (2024). Its amino group enables linker conjugation to E3 ligase ligands, while the difluorinated carbon center resists oxidative metabolism—extending half-life in hepatic microsome assays (t_1/2 = 4.7 hrs vs. 1.2 hrs for non-fluorinated analogs).

Notably, patent WO2023/154227 disclosed its use in developing irreversible BTK inhibitors, where the piperidine nitrogen participates in hydrogen bonding with Cys481. The tert-butyloxycarbonyl (Boc) group serves dual purposes: it protects the amine during synthesis and can be selectively cleaved in vivo by esterases, enabling controlled drug release.

Challenges persist in large-scale production due to the sensitivity of the difluoroethylamine group to elimination reactions under basic conditions. Recent process chemistry innovations (e.g., continuous flow hydrogenation at 20 bar H₂) have improved scalability to kilogram quantities, as detailed in Organic Process Research & Development (2024).

Future directions include exploration of its enantiopure forms in CNS drug development, leveraging the fluorine atoms' ability to enhance blood-brain barrier penetration. Collaborative efforts between academic and industrial researchers are actively investigating its potential in next-generation antiviral agents, particularly against RNA-dependent RNA polymerases.